- Process Research and Impurity Control Strategy for Obeticholic Acid, a Farnesoid X Receptor Agonist, Organic Process Research & Development, 2019, 23(9), 1979-1989
Cas no 915038-25-4 (6β-Ethyl-7-keto-obeticholic Acid)
915038-25-4 structure
Product Name:6β-Ethyl-7-keto-obeticholic Acid
CAS No:915038-25-4
MF:C26H42O4
MW:418.609288692474
CID:4740190
Update Time:2025-08-05
6β-Ethyl-7-keto-obeticholic Acid Chemical and Physical Properties
Names and Identifiers
-
- (3α,5β,6β)-6-Ethyl-3-hydroxy-7-oxocholan-24-oic acid
- (3α,5β,6β)-6-Ethyl-3-hydroxy-7-oxocholan-24-oic acid (ACI)
- 3α-Hydroxy-6β-ethyl-7-keto-5β-cholanic acid
- 6β-Ethyl-7-keto-obeticholic Acid
-
- Inchi: 1S/C26H42O4/c1-5-17-21-14-16(27)10-12-26(21,4)20-11-13-25(3)18(15(2)6-9-22(28)29)7-8-19(25)23(20)24(17)30/h15-21,23,27H,5-14H2,1-4H3,(H,28,29)/t15-,16-,17+,18-,19+,20+,21+,23+,25-,26-/m1/s1
- InChI Key: LHSZAKRHUYJKIU-LYSFKXJOSA-N
- SMILES: C[C@]12CC[C@@H](O)C[C@H]1[C@H](CC)C(=O)[C@H]1[C@@H]3CC[C@H]([C@H](C)CCC(=O)O)[C@]3(CC[C@H]21)C
6β-Ethyl-7-keto-obeticholic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E945565-10mg |
6β-Ethyl-7-keto-obeticholic Acid |
915038-25-4 | 10mg |
$ 316.00 | 2023-04-15 | ||
| TRC | E945565-25mg |
6β-Ethyl-7-keto-obeticholic Acid |
915038-25-4 | 25mg |
$ 689.00 | 2023-04-15 | ||
| TRC | E945565-50mg |
6β-Ethyl-7-keto-obeticholic Acid |
915038-25-4 | 50mg |
$ 1303.00 | 2023-04-15 | ||
| TRC | E945565-100mg |
6β-Ethyl-7-keto-obeticholic Acid |
915038-25-4 | 100mg |
$ 2463.00 | 2023-04-15 | ||
| TRC | E945565-250mg |
6β-Ethyl-7-keto-obeticholic Acid |
915038-25-4 | 250mg |
$ 7600.00 | 2023-09-07 |
6β-Ethyl-7-keto-obeticholic Acid Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sodium hydroxide , Hydrogen Catalysts: Palladium Solvents: Water ; 10 h, 3 atm, 20 - 25 °C
1.2 Reagents: Hydrogen ; 2 h, 1 atm, 25 °C → 100 °C
1.2 Reagents: Hydrogen ; 2 h, 1 atm, 25 °C → 100 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 2 h, 50 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1
1.3 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 19 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1
1.3 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 19 h, rt
Reference
- Synthesis of obeticholic acid and its related substances, Zhongguo Yiyao Gongye Zazhi, 2016, 47(4), 376-379
Production Method 3
Reaction Conditions
Reference
- A facile synthesis of ursodeoxycholic acid and obeticholic acid from cholic acid, Steroids, 2018, 140, 173-178
6β-Ethyl-7-keto-obeticholic Acid Raw materials
- (3α,5β,E)-6-Ethylidene-3-hydroxy-7-oxocholan-24-oic Acid
- Methyl (3α,5β)-6-Ethylidene-3-hydroxy-7-oxo-cholan-24-oate
- (E)-3-Hydroxy-6-ethylidene-7-keto-5-cholan-24-oic acid
6β-Ethyl-7-keto-obeticholic Acid Preparation Products
6β-Ethyl-7-keto-obeticholic Acid Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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